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Compound of Interest

Compound Name: (+-)-Tetrahydrozoline

Cat. No.: B1198887

An In-Depth Technical Guide to (x)-Tetrahydrozoline

This technical guide provides a comprehensive overview of (+)-Tetrahydrozoline, a widely
recognized imidazoline derivative. Primarily aimed at researchers, scientists, and professionals
in drug development, this document details its chemical properties, synthesis, mechanism of
action, and analytical methodologies.

Chemical and Physical Properties

(¥)-Tetrahydrozoline is most commonly available as its hydrochloride salt, which exhibits
greater stability and solubility in aqueous solutions. The properties of both the free base and
the hydrochloride salt are summarized below.
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(¥)-Tetrahydrozoline (Free

Tetrahydrozoline

Property )
Base) Hydrochloride
Tetryzoline, 2-(1,2,3,4-

Synonyms tetrahydronaphthalen-1-yl)-4,5-  Tetryzoline HCI, Visine
dihydro-1H-imidazole

CAS Number 84-22-0[1][2][3] 522-48-5[4][5][6][7]

Molecular Formula

Ci3H1eN2[1][2][3]

Ci3H1sN2 - HCl or
C13H17CIN2[4][5][6][7]

Molecular Weight 200.28 g/mol [1][2] 236.74 g/mol [4][5][6]
2-(1,2,3,4-
2-(1,2,3,4-
tetrahydronaphthalen-1-yl)-4,5-
IUPAC Name tetrahydronaphthalen-1-yl)-4,5- )
_ o dihydro-1H-
dihydro-1H-imidazole[1] o )
imidazole;hydrochloride[5]
Melting Point 117-119 °C[2] ~256-257 °C[2]
Freely soluble in water and
Solubility alcohol; insoluble in diethyl

ether.[4]

Synthesis of Tetrahydrozoline

The primary industrial synthesis of Tetrahydrozoline involves the reaction of 1-cyanotetraline

with ethylenediamine.[2] This method is favored due to its high yield (over 85%) compared to

older methods like the reductive amination of tetralone, which had lower yields of 45-55%.[8]

The synthesis and purification process can be summarized in the following workflow:
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Synthesis

1-Cyanotetraline Ethylenediamine Monotosylate

'

Reaction at 120-210°C
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Intramolecular Cyclization

l

Crude Tetrahydrozoline Base

Purification & [Salt Formation

Ethanol Washing

i

Dissolve in Water

'

Acidification with HCI (pH 2.5-3.5)

'

Crystallization

i

Tetrahydrozoline HCI
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A high-level overview of the synthesis and purification of Tetrahydrozoline HCI.
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Mechanism of Action

Tetrahydrozoline is a sympathomimetic agent that functions as an alpha-adrenergic agonist.[8]
[9][10] Its primary effect is the constriction of blood vessels (vasoconstriction), which alleviates
redness and congestion.

When applied topically to the eyes or nasal passages, Tetrahydrozoline stimulates alpha-1
adrenergic receptors on the smooth muscles of blood vessels.[7][11] This activation leads to
the narrowing of these vessels, reducing blood flow and thereby decreasing swelling and
redness.[9][12][13] While highly effective for temporary relief, prolonged use can lead to
rebound congestion.[9]

Tetrahydrozoline Binds & Activates Alpha-1 Adrenergic Receptor ‘Vasoconstriction H Reduced Blood Flow }—P{ Symptom Relief (Reduced Redness/Congestion)
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Signaling pathway of Tetrahydrozoline's vasoconstrictive action.

Systemic ingestion, particularly in overdose scenarios, can lead to more severe effects.
Tetrahydrozoline can also stimulate central alpha-2 adrenergic receptors, which can cause
central nervous system depression, hypotension, bradycardia (slow heart rate), and respiratory
depression.[7][14]

Experimental Protocols: Analytical Methods

Accurate quantification of Tetrahydrozoline in pharmaceutical formulations and biological
samples is crucial for quality control and toxicological analysis. High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC/MS) are common
analytical techniques employed.

Reversed-Phase HPLC Method for Eye Drop
Formulations

A validated stability-indicating HPLC method is essential for analyzing Tetrahydrozoline
hydrochloride in eye drop formulations, which may contain interfering preservatives like
benzalkonium chloride.[15]
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Methodology:
e Column: Reversed-phase C8 (125 mm x 4.6 mm i.d., 5 pm particle size).[15]

o Mobile Phase: A mixture of acetonitrile and potassium dihydrogen phosphate buffer (pH 3.0)
in a 20:80 (v/v) ratio.[15]

e Flow Rate: 1.0 mL/min.[15]
o Detection: UV detection at a wavelength of 240 nm.[15]

e Injection Volume: 20 pL.[15]

Eye Drop Sample .

. . Chromatogram Analysis
(Diluted in Mobile Phase) »| Inject 20 pL »| C8 RP-HPLC Column

(Quantification)

y

UV Detector (240 nm) >

Click to download full resolution via product page

Experimental workflow for HPLC analysis of Tetrahydrozoline in eye drops.

GCIMS Method for Detection in Urine

For toxicological screenings, such as in cases of suspected drug-facilitated sexual assault,
GC/MS provides a sensitive and specific method for detecting Tetrahydrozoline in biological
matrices like urine.[16][17]

Methodology:

o Sample Preparation: Solid-phase extraction (SPE) is used to isolate the drug from the urine
matrix.[16]

¢ Analysis: The extracted sample is analyzed using a Gas Chromatograph-Mass Spectrometer
(GC/MS).

o Detection: Qualitative analysis is performed using selective ion monitoring (SIM), which
targets specific ions characteristic of Tetrahydrozoline to confirm its presence.[16]
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This method is crucial for forensic investigations as it can detect the compound in urine up to
72 hours after administration.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(£)-Tetrahydrozoline CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198887#tetrahydrozoline-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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